Cas no 946335-63-3 (6-4-(4-methoxyphenyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione)
6-4-(4-methoxyphenyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 6-4-(4-methoxyphenyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione
- 6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1,3-dimethylthieno[2,3-d]pyrimidine-2,4-dione
- Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-[[4-(4-methoxyphenyl)-1-piperazinyl]carbonyl]-1,3-dimethyl-
- SR-01000919764
- F5004-0114
- SR-01000919764-1
- Z818806868
- 6-(4-(4-methoxyphenyl)piperazine-1-carbonyl)-1,3-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
- 946335-63-3
- AKOS005635877
-
- Inchi: 1S/C20H22N4O4S/c1-21-17(25)15-12-16(29-19(15)22(2)20(21)27)18(26)24-10-8-23(9-11-24)13-4-6-14(28-3)7-5-13/h4-7,12H,8-11H2,1-3H3
- InChI Key: SKSMXIDUBYDNNE-UHFFFAOYSA-N
- SMILES: C1(=O)N(C)C(=O)C2C=C(C(N3CCN(C4=CC=C(OC)C=C4)CC3)=O)SC=2N1C
Computed Properties
- Exact Mass: 414.13617637g/mol
- Monoisotopic Mass: 414.13617637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 661
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.358±0.06 g/cm3(Predicted)
- Boiling Point: 645.4±65.0 °C(Predicted)
- pka: 3.40±0.10(Predicted)
6-4-(4-methoxyphenyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5004-0114-2μmol |
6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946335-63-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0114-5μmol |
6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946335-63-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0114-10μmol |
6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946335-63-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0114-20μmol |
6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946335-63-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0114-1mg |
6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946335-63-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0114-2mg |
6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946335-63-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0114-3mg |
6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946335-63-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0114-4mg |
6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946335-63-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0114-5mg |
6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946335-63-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0114-10mg |
6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946335-63-3 | 10mg |
$79.0 | 2023-09-10 |
6-4-(4-methoxyphenyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione Related Literature
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 6-4-(4-methoxyphenyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione
Comprehensive Analysis of 6-4-(4-methoxyphenyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione (CAS No. 946335-63-3)
The compound 6-4-(4-methoxyphenyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione (CAS No. 946335-63-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a thienopyrimidine core with a piperazine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its structural similarity to known bioactive compounds.
In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted drug delivery. The thienopyrimidine scaffold, present in this compound, is widely recognized for its versatility in drug design. When combined with the 4-methoxyphenyl and piperazine groups, it exhibits enhanced binding affinity to specific biological targets. This has led to increased searches for "thienopyrimidine derivatives" and "piperazine-based therapeutics" in scientific databases.
One of the most frequently asked questions about CAS No. 946335-63-3 revolves around its synthetic pathway. The compound is typically synthesized through multi-step organic reactions, including carbonylative coupling and cyclization techniques. Its 1,3-dimethyl substitution pattern further enhances its stability, making it suitable for long-term storage and experimental use. Researchers exploring "synthesis of thienopyrimidine diones" or "piperazine-carbonyl derivatives" will find this compound particularly relevant.
From a pharmacological perspective, the 6-4-(4-methoxyphenyl)piperazine-1-carbonyl side chain is critical for its bioactivity. Early studies suggest potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery due to their role in signal transduction. This aligns with current trends in searching for "GPCR-targeting small molecules" and "allosteric modulators." The compound's methyl groups also contribute to its lipophilicity, a key factor in optimizing blood-brain barrier permeability—a recurring theme in neuroscience research.
Another area of interest is the compound's potential application in neurodegenerative disease research. The thieno[2,3-d]pyrimidine-2,4-dione core shares structural features with known adenosine receptor ligands, sparking investigations into its effects on cognitive function. This connection has led to rising searches for "neuroprotective thienopyrimidines" and "piperazine-based nootropics." However, it’s important to note that further in vivo studies are required to validate these hypotheses.
In the context of green chemistry, researchers are exploring eco-friendly synthesis methods for CAS No. 946335-63-3. The use of catalytic carbonylations and solvent-free conditions aligns with the growing demand for sustainable pharmaceutical production. Queries such as "green synthesis of heterocyclic compounds" reflect this shift toward environmentally conscious research practices.
Analytical characterization of this compound involves advanced techniques like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. Its crystalline properties have also been studied via X-ray diffraction, providing insights into molecular packing and stability—a subject of interest for those searching "solid-state properties of thienopyrimidines."
As the scientific community continues to explore structure-activity relationships (SAR) in drug design, 6-4-(4-methoxyphenyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione remains a compelling case study. Its multifaceted chemical features bridge gaps between medicinal chemistry, molecular biology, and material science, ensuring its relevance in cutting-edge research for years to come.
946335-63-3 (6-4-(4-methoxyphenyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)